Methyl 7-methoxy-2-methyl-1,3-benzoxazole-5-carboxylate
Overview
Description
“Methyl 7-methoxy-2-methyl-1,3-benzoxazole-5-carboxylate” is a chemical compound with the molecular formula C11H11NO4 . It is a type of benzoxazole, which is a class of compounds that have gained importance in medicinal chemistry due to their wide spectrum of pharmacological activities .
Molecular Structure Analysis
The molecular structure of “Methyl 7-methoxy-2-methyl-1,3-benzoxazole-5-carboxylate” is characterized by a benzoxazole core, which is a bicyclic system consisting of a benzene ring fused to an oxazole ring. The compound also features methoxy and methyl groups, as well as a carboxylate ester group .Scientific Research Applications
Fluorescent Nanomaterials
- Ghodbane et al. (2012) explored the use of 2-phenyl-benzoxazole derivatives for creating fluorescent nanomaterials, highlighting their potential in biological media. This research suggests that compounds similar to methyl 7-methoxy-2-methyl-1,3-benzoxazole-5-carboxylate could be used in the development of such materials (Ghodbane et al., 2012).
Synthesis of Novel Compounds
- Huang et al. (1996) described the synthesis of novel 1,2-azulenequinone derivatives using a process involving diazotization, which could be relevant for the synthesis of related compounds (Huang et al., 1996).
Pharmacological Applications
- Ikemoto et al. (2005) developed a method to synthesize an orally active CCR5 antagonist, indicating the use of similar benzoxazole derivatives in drug synthesis (Ikemoto et al., 2005).
Antimicrobial Agents
- Vodela et al. (2013) synthesized benzoxazole-based oxadiazoles with potential antimicrobial properties. This suggests a role for related benzoxazole derivatives in antimicrobial research (Vodela et al., 2013).
Synthesis of Natural Alkaloids
- Ma et al. (2014) synthesized several 2,7-dioxygenated carbazole alkaloids using a method that might be adaptable for synthesizing related benzoxazole compounds (Ma et al., 2014).
Preparation of Herbicide Precursors
- Liepa et al. (1992) discussed the preparation of herbicide precursors, highlighting the potential use of similar benzoxazole compounds in agriculture (Liepa et al., 1992).
Leukotriene Antagonists and Anti-inflammatory Applications
- Musser et al. (1987) prepared benzoheterocyclic compounds, including benzoxazoles, as potential leukotriene antagonists, suggesting a role in anti-inflammatory drug development (Musser et al., 1987).
Future Directions
The future research directions for “Methyl 7-methoxy-2-methyl-1,3-benzoxazole-5-carboxylate” and similar benzoxazole derivatives could involve further exploration of their pharmacological activities and potential applications in medicinal chemistry. This could include the development of new antimicrobial agents and anticancer drugs .
properties
IUPAC Name |
methyl 7-methoxy-2-methyl-1,3-benzoxazole-5-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO4/c1-6-12-8-4-7(11(13)15-3)5-9(14-2)10(8)16-6/h4-5H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSVIYBOHETWCGT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(O1)C(=CC(=C2)C(=O)OC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 7-methoxy-2-methyl-1,3-benzoxazole-5-carboxylate |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.